Cas no 1341391-18-1 (4-(4-Ethylphenyl)oxan-4-ol)

4-(4-Ethylphenyl)oxan-4-ol is a synthetic organic compound featuring a tetrahydropyran (oxane) ring substituted with a hydroxyl group and a 4-ethylphenyl moiety at the 4-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of both polar (hydroxyl) and nonpolar (ethylphenyl) groups enhances its solubility in diverse solvents, facilitating its use in multi-step reactions. Its stable oxane ring contributes to robustness under various reaction conditions, while the ethylphenyl group offers opportunities for further functionalization. This compound is particularly useful in the development of bioactive molecules, where its balanced lipophilicity and reactivity are advantageous.

4-(4-Ethylphenyl)oxan-4-ol structure

Product Name:4-(4-Ethylphenyl)oxan-4-ol

CAS No:1341391-18-1

MF:C₁₃H₁₈O₂

MW:206.28

MDL:MFCD18296149

CID:5217535

Update Time:2025-05-28

4-(4-Ethylphenyl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

- 4-(4-Ethylphenyl)oxan-4-ol
- MDL： MFCD18296149
- Inchi： 1S/C13H18O2/c1-2-11-3-5-12(6-4-11)13(14)7-9-15-10-8-13/h3-6,14H,2,7-10H2,1H3
- InChI Key： INBGDQBEHCDLFO-UHFFFAOYSA-N
- SMILES： C1OCCC(C2=CC=C(CC)C=C2)(O)C1

4-(4-Ethylphenyl)oxan-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB557536-5g	4-(4-Ethylphenyl)oxan-4-ol; .	1341391-18-1	5g	€1957.00	2025-02-16
abcr	AB557536-250mg	4-(4-Ethylphenyl)oxan-4-ol; .	1341391-18-1	250mg	€318.90	2025-02-16
abcr	AB557536-500mg	4-(4-Ethylphenyl)oxan-4-ol; .	1341391-18-1	500mg	€434.30	2025-02-16
abcr	AB557536-1g	4-(4-Ethylphenyl)oxan-4-ol; .	1341391-18-1	1g	€586.00	2025-02-16

4-(4-Ethylphenyl)oxan-4-ol Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. Alt-proteins: A promising future
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on 4-(4-Ethylphenyl)oxan-4-ol

Recent Advances in the Study of 4-(4-Ethylphenyl)oxan-4-ol (CAS: 1341391-18-1): A Promising Compound in Chemical Biology and Pharmaceutical Research

4-(4-Ethylphenyl)oxan-4-ol (CAS: 1341391-18-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane ring and ethylphenyl substitution, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a promising candidate for drug development.

The synthesis of 4-(4-Ethylphenyl)oxan-4-ol has been optimized in recent research, with improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that enhances the stereoselectivity of the synthesis, which is critical for its biological activity. The compound's structural features, including its ability to form hydrogen bonds and its lipophilic nature, contribute to its interaction with biological targets.

Pharmacological investigations have revealed that 4-(4-Ethylphenyl)oxan-4-ol exhibits notable activity against inflammatory pathways. In vitro studies demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2), suggesting potential applications in treating inflammatory diseases. Additionally, preliminary in vivo studies in rodent models have shown reduced inflammation markers without significant adverse effects, highlighting its therapeutic potential.

Further research has explored the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography studies have identified specific binding interactions with protein targets involved in cell signaling pathways. These findings, published in Nature Chemical Biology (2024), provide a foundation for designing derivatives with enhanced efficacy and selectivity.

In the context of drug development, 4-(4-Ethylphenyl)oxan-4-ol has been evaluated for its pharmacokinetic properties. Recent data indicate favorable absorption and metabolic stability, though further optimization may be required to improve its bioavailability. Collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical trials.

In conclusion, 4-(4-Ethylphenyl)oxan-4-ol (CAS: 1341391-18-1) represents a promising scaffold for drug discovery, with demonstrated anti-inflammatory activity and a well-characterized mechanism of action. Ongoing research aims to refine its pharmacological profile and explore its potential in treating a broader range of diseases. The compound's versatility and synthetic accessibility make it a valuable subject for future studies in chemical biology and pharmaceutical sciences.